2-Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide
Overview
Description
2-Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide is also referred to as 5,5-dimethyl-2-oxo-2-chloro-1,3,2-dioxaphosphinane (DMOCP) .
Synthesis Analysis
DMOCP can be prepared by reacting phosphorous oxychloride (in dry toluene) with 2,2-dimethyl-1,3-propane diol and triethyl amine .Molecular Structure Analysis
The empirical formula of DMOCP is C5H10ClO3P . The molecular weight is 184.56 .Chemical Reactions Analysis
DMOCP can be used in the synthesis of 5,5-dimethyl-2-oxido-[1,3,2]-dioxaphosphorinane-2-yl-amino carboxylates and cyclic diguanosine monophosphate (c-di-GMP) .Physical And Chemical Properties Analysis
DMOCP has a melting point of 97-102 °C (lit.) . The refractive index n20/D is 1.476 (lit.) . The density is 1.215 g/mL at 25 °C (lit.) .Scientific Research Applications
Synthesis of 5,5-Dimethyl-2-oxido-[1,3,2]-dioxaphosphorinane-2-yl-amino Carboxylates
This compound can be used in the synthesis of 5,5-dimethyl-2-oxido-[1,3,2]-dioxaphosphorinane-2-yl-amino carboxylates . These carboxylates can be used in various chemical reactions and have potential applications in pharmaceuticals.
Synthesis of Cyclic Diguanosine Monophosphate (c-di-GMP)
2-Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide is used in the synthesis of cyclic diguanosine monophosphate (c-di-GMP) . c-di-GMP is a second messenger in bacteria and plays a crucial role in biofilm formation, motility, and virulence.
Catalyst in Organic Compound Synthesis
This compound has been employed as a catalyst in the synthesis of numerous organic compounds, including 1,2-dihydro-2-oxo-1H-benzimidazole and 2-amino-4-methyl-4H-chromene . These organic compounds have various applications in the field of medicinal chemistry and drug discovery.
Preparation of 2-Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane
It can be prepared by reacting phosphorous oxychloride (in dry toluene) with 2,2-dimethyl-1,3-propane diol and triethyl amine . This preparation method is widely used in the field of organic chemistry for the synthesis of various phosphorus-containing compounds.
Synthesis of 3,5-di-O-benzyl-2-deoxy-4-O-(5,5-dimethyl-1,3,2-dioxaphosphorin-2-yl)-D-erythro-pentose Diethyl Dithioacetal
2-Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane may be used to synthesize 3,5-di-O-benzyl-2-deoxy-4-O-(5,5-dimethyl-1,3,2-dioxaphosphorin-2-yl)-D-erythro-pentose diethyl dithioacetal . This compound has potential applications in the field of carbohydrate chemistry.
Synthesis of (2-Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane) Tetracarbonyliron, (2-Cl-DMP)Fe(CO)4
This compound may be used to synthesize (2-chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane) tetracarbonyliron, (2-Cl-DMP)Fe(CO)4 . This iron complex has potential applications in the field of organometallic chemistry.
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s known to be used in the synthesis of certain compounds , which might suggest its potential targets.
Mode of Action
It’s known that it can react with other compounds in synthesis processes
Biochemical Pathways
The compound is used in the synthesis of 5,5-dimethyl-2-oxido-[1,3,2]-dioxaphosphorinane-2-yl-amino carboxylates and cyclic diguanosine monophosphate (c-di-GMP) .
Result of Action
It’s known to be used in synthesis processes
Action Environment
The compound is sensitive to moisture and should be stored under inert gas (nitrogen or Argon) at 2-8°C . These environmental factors can influence the compound’s action, efficacy, and stability.
properties
IUPAC Name |
2-chloro-5,5-dimethyl-1,3,2λ5-dioxaphosphinane 2-oxide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10ClO3P/c1-5(2)3-8-10(6,7)9-4-5/h3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZMUCIBBVMLEKC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COP(=O)(OC1)Cl)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClO3P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9063291 | |
Record name | 1,3,2-Dioxaphosphorinane, 2-chloro-5,5-dimethyl-, 2-oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9063291 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide | |
CAS RN |
4090-55-5 | |
Record name | 1,3,2-Dioxaphosphorinane, 2-chloro-5,5-dimethyl-, 2-oxide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4090-55-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3,2-Dioxaphosphorinane, 2-chloro-5,5-dimethyl-, 2-oxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004090555 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,3,2-Dioxaphosphorinane, 2-chloro-5,5-dimethyl-, 2-oxide | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,3,2-Dioxaphosphorinane, 2-chloro-5,5-dimethyl-, 2-oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9063291 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.665 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1,3,2-DIOXAPHOSPHORINANE, 2-CHLORO-5,5-DIMETHYL-, 2-OXIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PLM4VBZ8MZ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the cyclic structure of 2-chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide influence its reactivity compared to acyclic phosphorochloridates?
A1: Research suggests that the cyclic structure of 2-chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide results in slightly slower solvolysis rates compared to its acyclic counterpart, dimethyl phosphorochloridate. [] This difference in reactivity is likely due to steric hindrance imposed by the ring structure, making it slightly more difficult for nucleophiles to attack the phosphorus center. Despite this difference, all three compounds exhibit similar sensitivities to changes in solvent nucleophilicity and ionizing power, suggesting a similar concerted SN2 mechanism for their solvolysis reactions. []
Q2: What are the potential applications of 2-chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide in synthetic chemistry?
A2: 2-Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide serves as a valuable intermediate in synthesizing various organophosphorus compounds. One example is its reaction with amino acid esters to produce 5,5-dimethyl-2-oxido-[1,3,2]-dioxaphosphorinane-2-yl-amino carboxylates. [] These compounds demonstrate moderate antifungal and antibacterial activity, highlighting the potential of this cyclic phosphorochloridate as a building block for developing novel bioactive molecules. [] Further research exploring its reactivity with other nucleophiles could unlock new synthetic routes and applications for this versatile compound.
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